Cas no 637767-66-9 (2-Propyn-1-one, 1-(2,6-dichlorophenyl)-3-phenyl-)

• Product name: 2-Propyn-1-one, 1-(2,6-dichlorophenyl)-3-phenyl-
• CAS No: 637767-66-9
• MF: C₁₅H₈Cl₂O
• MW: 275.129422187805
• CID: 425758
• PubChem ID: 12123981

2-Propyn-1-one, 1-(2,6-dichlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-(2,6-dichlorophenyl)-3-phenyl-
• 1-(2,6-dichlorophenyl)-3-phenylprop-2-yn-1-one
• DTXSID80478041
• 637767-66-9

• Inchi： InChI=1S/C15H8Cl2O/c16-12-7-4-8-13(17)15(12)14(18)10-9-11-5-2-1-3-6-11/h1-8H
• InChI Key： RSSQXXJHSUPTNY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C#CC(=O)C2=C(C=CC=C2Cl)Cl

Computed Properties

• Exact Mass: 273.99534
• Monoisotopic Mass: 273.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07